Cas no 2185589-85-7 (1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine)

• Product Name: 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine
• CAS No: 2185589-85-7
• MF: C₁₅H₁₇NO₃S₂
• MW: 323.430381536484
• CID: 5339160
• Update Time: 2025-09-27

1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-((3-methoxyphenyl)sulfonyl)-3-(thiophen-3-yl)pyrrolidine
• 1-(3-methoxyphenyl)sulfonyl-3-thiophen-3-ylpyrrolidine
• 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine

• Inchi： 1S/C15H17NO3S2/c1-19-14-3-2-4-15(9-14)21(17,18)16-7-5-12(10-16)13-6-8-20-11-13/h2-4,6,8-9,11-12H,5,7,10H2,1H3
• InChI Key： SWDSDNYQVURZDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(N1CCC(C2=CSC=C2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 448
• XLogP3: 2.6
• Topological Polar Surface Area: 83.2

Additional information on 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine

Professional Introduction to Compound with CAS No. 2185589-85-7 and Product Name: 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine

The compound with the CAS number 2185589-85-7 and the product name 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyrrolidine core substituted with a methoxybenzenesulfonyl group and a thiophene ring, has garnered attention due to its unique structural properties and potential therapeutic applications.

At the heart of this compound's structure lies the pyrrolidine ring, a six-membered saturated heterocycle containing one nitrogen atom. Pyrrolidine derivatives are well-documented for their role in medicinal chemistry, often serving as key motifs in bioactive molecules. The presence of the 3-methoxybenzenesulfonyl group introduces a polar, aromatic moiety that can enhance solubility and interact favorably with biological targets. This group is particularly interesting because methoxybenzenesulfonyl derivatives have been explored in various drug discovery campaigns for their ability to modulate enzyme activity and receptor binding.

The other notable feature is the thiophen-3-yl substituent, which adds a sulfur-containing aromatic ring to the molecule. Thiophenes are known for their stability and ability to participate in multiple interactions with biological systems, including hydrogen bonding and π-stacking. The combination of these two aromatic systems in 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine creates a molecule with high potential for binding affinity and selectivity, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize such compounds for specific biological activities. The structural framework of 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine has been computationally analyzed to predict its interactions with potential targets. Simulations suggest that the compound may exhibit binding properties suitable for inhibition of certain kinases or transcription factors, which are implicated in various diseases.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays indicate that it demonstrates moderate activity against selected enzymatic targets, with particular interest in its potential as an inhibitor of cyclin-dependent kinases (CDKs). CDKs are critical regulators of cell cycle progression and have been validated as therapeutic targets in cancers. The mechanism of action remains under investigation, but preliminary data suggest that the compound may interfere with substrate binding or induce conformational changes in the target proteins.

The role of sulfonamide groups, such as the one present in 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine, is well-established in medicinal chemistry due to their versatility as pharmacophores. Sulfonamides can act as hydrogen bond donors or acceptors, facilitating interactions with biological macromolecules. Additionally, they often exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability. These characteristics make sulfonamide-containing compounds valuable scaffolds for drug development.

The integration of thiophene rings into pharmaceutical candidates has also shown promise. Thiophenes are known for their ability to cross the blood-brain barrier and interact with both lipophilic and hydrophilic residues in biological targets. This dual interaction capability enhances binding affinity and selectivity, which are crucial for developing effective therapeutics. The presence of both a thiophene and a methoxybenzenesulfonyl group in 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine may contribute to its unique pharmacological profile.

Current research is focused on optimizing synthetic routes to improve yield and purity while maintaining structural integrity. Advances in green chemistry principles have encouraged the development of more sustainable synthetic methodologies, reducing waste and energy consumption without compromising efficiency. These efforts align with broader industry trends toward environmentally conscious drug development.

Another area of interest is the exploration of analogs derived from 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine. By systematically modifying substituents or altering functional groups, researchers aim to identify derivatives with enhanced potency or selectivity. Structure-activity relationship (SAR) studies are being conducted to elucidate which parts of the molecule contribute most significantly to its biological activity.

The potential therapeutic applications of this compound are broadening as more data becomes available. Beyond its initial focus on kinase inhibition, researchers are investigating its effects on other biological pathways, including those involved in inflammation and neurodegeneration. The pyrrolidine core alone has been implicated in molecules targeting neurological disorders, suggesting that further exploration could yield insights into treating conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion, 1-(3-methoxybenzenesulfonyl)-3-(thiophen-3-yl)pyrrolidine (CAS No. 2185589-85-7) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features—combining a pyrrolidine scaffold with sulfonamide and thiophene moieties—make it an intriguing candidate for further development. As computational methods improve and synthetic techniques evolve, this compound may progress toward clinical evaluation for various therapeutic indications.